4-Ethyl-N-isobutylcyclohexan-1-amine

• Molecular Formula: C12H25N
• Molecular Weight: 183.33 g/mol
• IUPAC Name: 4-ethyl-N-(2-methylpropyl)cyclohexan-1-amine
• InChI: InChI=1S/C12H25N/c1-4-11-5-7-12(8-6-11)13-9-10(2)3/h10-13H,4-9H2,1-3H3
• InChI Key: DCOVQMLGBCJHNG-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NCC(C)C

Description

4-Ethyl-N-isobutylcyclohexan-1-amine (CAS: 1132763-75-7) is a secondary amine featuring a cyclohexane backbone substituted with an ethyl group at the 4-position and an isobutyl group attached to the nitrogen atom. Its synthesis and characterization are often conducted via methods such as transaminase-catalyzed reactions, which are noted for their efficiency in producing enantiomerically pure cyclohexane-1-amines .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Ethyl-N-isobutylcyclohexan-1-amine can be achieved through several methods. One common approach involves the alkylation of cyclohexanone followed by reductive amination. The process typically includes the following steps:

Alkylation: Cyclohexanone is reacted with ethyl bromide in the presence of a base such as sodium hydride to introduce the ethyl group at the 4-position.

Reductive Amination: The resulting 4-ethylcyclohexanone is then subjected to reductive amination with isobutylamine in the presence of a reducing agent like sodium cyanoborohydride.

Industrial Production Methods: Industrial production of 4-Ethyl-N-isobutylcyclohexan-1-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions: 4-Ethyl-N-isobutylcyclohexan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield the corresponding amine.

Substitution: Nucleophilic substitution reactions can occur at the amine group, where the isobutyl group can be replaced with other alkyl or aryl groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with palladium catalyst, sodium borohydride.

Substitution: Alkyl halides, aryl halides, and other electrophiles.

Major Products:

Oxidation: Ketones, carboxylic acids.

Reduction: Primary amines.

Substitution: Various substituted amines.

Scientific Research Applications

4-Ethyl-N-isobutylcyclohexan-1-amine has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biological systems.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Ethyl-N-isobutylcyclohexan-1-amine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Table 1: Comparison of Cyclohexanamine Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	CAS Number	Application/Notes
4-Ethyl-N-isobutylcyclohexan-1-amine	4-Ethyl, N-isobutyl	213.36	1132763-75-7	Lab research; not for drug use
(1R,4R)-4-(4-Methylpiperazin-1-yl)cyclohexan-1-amine	4-Methylpiperazinyl, R-configuration	198.29	N/A	Intermediate in pharmaceutical synthesis (e.g., Compound 37, m/z 452)
4-Ethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine	4-Ethyl, N-(thiophen-2-ylmethyl)	249.40	1041535-02-7	Pharmaceutical intermediate
1-(Aminomethyl)-N,N,4-trimethylcyclohexan-1-amine	4-Methyl, N,N-dimethyl, 1-aminomethyl	184.32	919013-75-5	Limited data; potential industrial use

Key Observations :

The thiophen-2-ylmethyl substituent in 4-Ethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine enhances aromaticity and polarity, which may improve solubility in polar solvents compared to the isobutyl variant .

Synthetic Pathways :

• Enzymatic methods (e.g., transaminase catalysis) are preferred for synthesizing enantiopure cyclohexanamines like 4-Ethyl-N-isobutylcyclohexan-1-amine, ensuring high stereochemical fidelity .
• In contrast, compounds such as (1R,4R)-4-(4-methylpiperazin-1-yl)cyclohexan-1-amine require multi-step synthetic routes involving deprotection and reductive amination, as described in patent literature .